Cas no 69489-90-3 (1-Pyrenesulfonyl azide)

• Product Name: 1-Pyrenesulfonyl azide
• CAS No: 69489-90-3
• MF: C₁₆H₉N₃O₂S
• MW: 307.326561689377
• CID: 514065
• PubChem ID: 172409
• Update Time: 2025-04-19

1-Pyrenesulfonyl azide Chemical and Physical Properties

Names and Identifiers

• 1-Pyrenesulfonyl azide
• N-diazopyrene-1-sulfonamide
• pyrenesulfonyl azide
• Pyrene-1-sulfonyl azide
• 69489-90-3
• DTXSID60219712

• Inchi： 1S/C16H9N3O2S/c17-18-19-22(20,21)14-9-7-12-5-4-10-2-1-3-11-6-8-13(14)16(12)15(10)11/h1-9H
• InChI Key： JIJQENICHHPNBK-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=CC=C3C=CC=C4C=CC=1C2=C43)(N=[N+]=[N-])(=O)=O

Computed Properties

• Exact Mass: 307.04167
• Monoisotopic Mass: 307.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.5
• Topological Polar Surface Area: 56.9Ų

Experimental Properties

• PSA: 82.9